Cas no 1443289-06-2 (3-oxo-2-(propan-2-yl)-2,3-dihydropyridazine-4-carboxylic acid)

• Product Name: 3-oxo-2-(propan-2-yl)-2,3-dihydropyridazine-4-carboxylic acid
• CAS No: 1443289-06-2
• MF: C₈H₁₀N₂O₃
• MW: 182.1766
• CID: 4668416
• Update Time: 2025-06-15

3-oxo-2-(propan-2-yl)-2,3-dihydropyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
• 3-oxo-2-(propan-2-yl)-2,3-dihydropyridazine-4-carboxylic acid

• Inchi： 1S/C8H10N2O3/c1-5(2)10-7(11)6(8(12)13)3-4-9-10/h3-5H,1-2H3,(H,12,13)
• InChI Key： UMJMHWWMNHBKEZ-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O[H])=C([H])C([H])=NN1C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 305
• Topological Polar Surface Area: 70

3-oxo-2-(propan-2-yl)-2,3-dihydropyridazine-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-oxo-2-(propan-2-yl)-2,3-dihydropyridazine-4-carboxylic acid

Comprehensive Overview of 3-oxo-2-(propan-2-yl)-2,3-dihydropyridazine-4-carboxylic acid (CAS No. 1443289-06-2)

The compound 3-oxo-2-(propan-2-yl)-2,3-dihydropyridazine-4-carboxylic acid (CAS No. 1443289-06-2) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridazine core and a carboxylic acid functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the key reasons for the growing attention toward 3-oxo-2-(propan-2-yl)-2,3-dihydropyridazine-4-carboxylic acid is its role in medicinal chemistry. The pyridazine scaffold is known for its ability to mimic natural substrates, making it valuable in designing enzyme inhibitors. Recent studies have explored its derivatives as potential candidates for treating conditions like diabetes and neurodegenerative diseases. Additionally, its carboxylic acid moiety allows for further derivatization, enhancing its utility in structure-activity relationship (SAR) studies.

In the context of agrochemicals, this compound has shown promise as a precursor for developing novel pesticides and herbicides. The dihydropyridazine ring system can interact with biological targets in pests, offering a sustainable alternative to traditional agrochemicals. With the increasing demand for eco-friendly crop protection solutions, 3-oxo-2-(propan-2-yl)-2,3-dihydropyridazine-4-carboxylic acid is gaining traction among researchers exploring green chemistry approaches.

From a synthetic perspective, the compound's CAS No. 1443289-06-2 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories specializing in custom synthesis often list this compound due to its relevance in multi-step organic reactions. Its stability under standard storage conditions further adds to its appeal, ensuring consistent performance in experimental settings.

Another area of interest is the compound's potential in material science. The pyridazine-carboxylic acid framework can be incorporated into polymers or coordination complexes, contributing to advancements in smart materials and catalysis. As industries seek innovative solutions for energy storage and nanotechnology, 3-oxo-2-(propan-2-yl)-2,3-dihydropyridazine-4-carboxylic acid may play a pivotal role in future developments.

Given the rising popularity of AI-driven drug discovery, this compound has also been featured in computational studies. Machine learning models trained on heterocyclic compounds often include 1443289-06-2 as a reference due to its balanced physicochemical properties. Researchers leveraging in silico screening tools frequently explore its derivatives to identify novel lead compounds, aligning with the trend toward data-driven research.

For those seeking detailed technical data, the compound's IUPAC name and molecular formula are essential for accurate database searches. Suppliers and contract research organizations (CROs) typically provide analytical certificates, including HPLC, NMR, and MS spectra, to ensure quality control. This transparency is crucial for academic and industrial users who require reproducible results in their experiments.

In summary, 3-oxo-2-(propan-2-yl)-2,3-dihydropyridazine-4-carboxylic acid (CAS No. 1443289-06-2) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features, combined with the growing emphasis on sustainable and data-driven research, position it as a valuable asset in modern chemistry. As interest in heterocyclic building blocks continues to rise, this compound is poised to remain a focal point in scientific innovation.